Cas no 1511600-23-9 (1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine)
1511600-23-9 structure
Product Name:1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:1511600-23-9
Molecular Formula:C13H18BrN
Molecular Weight:268.192722797394
CID:5903548
PubChem ID:83741675
1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine Properties
Names and Identifiers
-
- 1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine
- 1511600-23-9
- EN300-1894478
- [1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
-
- InChIKey： WZMDWTXHIIMTDL-UHFFFAOYSA-N
- Inchi： 1S/C13H18BrN/c1-9-4-5-10(14)6-11(9)13(8-15)7-12(13,2)3/h4-6H,7-8,15H2,1-3H3
- SMILES： BrC1C=CC(C)=C(C=1)C1(CN)CC1(C)C
Computed Properties
- Exact Mass: 267.06226g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 267.06226g/mol
- Heavy Atom Count: 15
- Complexity: 251
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1894478-0.05g |
[1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
1511600-23-9 | 0.05g |
$1129.0 | 2023-09-18 |
1-(5-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine Related Literature
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Marco Moroni,Simona Galli,Clara Piccirillo,Agostina-Lina Capodilupo,Giulia Tuci,Andrea Rossin Inorg. Chem. Front., 2022,9, 90-102
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Yunlong Jiao,Xiaodong Lv,Yiyuan Zhang,Chuanzong Li,Jiawen Li,Hao Wu,Yi Xiao,Sizhu Wu,Yanlei Hu,Dong Wu,Jiaru Chu Nanoscale, 2019,11, 1370-1378
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M. Mayarani,Madivala G. Basavaraj,Dillip K. Satapathy Nanoscale, 2017,9, 18798-18803
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Yan-yan Huang,Ya-ping Wu,Jin Lin,Lan-fang Xiao,Dong-mei Liu,Ming-hua Liang Food Funct., 2022,13, 411-424
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Hongqiang Ma,Kun Lin,Longlong Fan,Yangchun Rong,Jun Chen,Laijun Liu,Shogo Kawaguchi,Kenichi Kato,Xianran Xing RSC Adv., 2015,5, 71890-71895
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Steven E. Kalman,Dominik Munz,George C. Fortman,Nicholas C. Boaz,John T. Groves,T. Brent Gunnoe Dalton Trans., 2015,44, 5294-5298
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Zuowei Chen,Liquan Wang,Jiaping Lin,Lei Du Phys. Chem. Chem. Phys., 2021,23, 17300-17309
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Hong Liu,Jingchai Meng,Jiang Zhang Catal. Sci. Technol., 2017,7, 3802-3811
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Masoud Asadieraghi,Wan Mohd Ashri Wan Daud,Hazzim F. Abbas RSC Adv., 2015,5, 22234-22255
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